Cas no 67990-77-6 (2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride)

• Product Name: 2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride
• CAS No: 67990-77-6
• MF: C₈F₁₇IO₃S
• MW: 626.026133537292
• CID: 2798597
• PubChem ID: 11204387
• Update Time: 2025-06-08

2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride
• 2-[(1,1,2,2,3,3,4,4,5,5,6,6-Dodecafluoro-6-iodohexyl)oxy]-1,1,2,2-tetrafluoroethanesulphonyl fluoride
• 9-Iodoperfluoro-3-oxanonanesulphonyl fluoride
• PC6879
• DTXSID30458595
• 9-iodoperfluoro-3-oxanonanesulfonyl fluoride
• 67990-77-6
• MFCD10565612
• C8F17IO3S

• Inchi： 1S/C8F17IO3S/c9-1(10,3(13,14)5(17,18)26)2(11,12)4(15,16)6(19,20)29-7(21,22)8(23,24)30(25,27)28
• InChI Key： WMGJCXNIUILZCW-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(C(OC(C(F)(F)S(=O)(=O)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 625.83400
• Monoisotopic Mass: 625.83414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 6.73050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on 2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride

Professional Introduction to Compound with CAS No. 67990-77-6 and Product Name: 2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride

Compound with the CAS number 67990-77-6 and the product name 2-(1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-6-iodohexoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride represents a significant advancement in the field of specialized organic chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research and industrial chemistry. The molecular architecture of this compound incorporates a highly fluorinated backbone combined with an iodinated hexyl ether moiety, which endows it with distinct chemical properties that make it valuable for various synthetic and functional applications.

The presence of dodecafluoro and tetrafluoroethanesulfonyl fluoride groups in the molecular structure contributes to its remarkable stability and reactivity under specific conditions. These fluorinated groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, making them particularly useful in drug design. The iodohexoxy substituent further adds to the compound's versatility by providing a reactive site for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings.

Recent research has highlighted the utility of this compound in the synthesis of novel bioactive molecules. For instance, studies have demonstrated its effectiveness as an intermediate in the preparation of fluorinated heterocycles that exhibit potent biological activity. The combination of fluorine atoms and iodine atoms in the same molecule allows for a high degree of structural diversity and functional adaptability. This has opened up new avenues for medicinal chemists to explore in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorinated groups make it a candidate for use in organic electronics and liquid crystal displays (LCDs). Researchers have been investigating its potential as a building block for high-performance polymers that require exceptional thermal stability and chemical resistance. The iodine atom also facilitates polymerization reactions under mild conditions, which is advantageous for large-scale production.

The synthesis of 2-(1,1,2,2-tetrafluoroethanesulfonyl fluoride) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine-containing groups often presents challenges due to their reactivity and sensitivity to impurities. However， advances in synthetic methodologies have made it possible to handle these compounds more efficiently. Techniques such as fluorous chemistry have been particularly useful in facilitating the purification and isolation of fluorinated intermediates.

One of the most compelling aspects of this compound is its role as a precursor in the development of novel catalysts. Fluorinated sulfonyl fluorides are known to act as effective ligands in transition metal-catalyzed reactions. The tetrafluoroethanesulfonyl fluoride group can be readily converted into other functional moieties that enhance catalytic activity. This has led to significant interest in exploring its use as a component in asymmetric synthesis and other complex transformations.

The growing demand for specialized chemicals like this one underscores the importance of continuous innovation in synthetic chemistry. As industries seek more efficient and sustainable methods for producing high-value compounds， compounds with unique structural features such as dodecafluoro-6-iodohexoxy derivatives will play an increasingly critical role. Their ability to bridge different chemical domains—pharmaceuticals， materials science， and catalysis—makes them indispensable tools for researchers aiming to push the boundaries of what is possible.

In conclusion， compound with CAS No. 67990-77-6 exemplifies the power of advanced organic chemistry in creating molecules with tailored properties. Its unique combination of fluorinated and iodinated functionalities offers a rich platform for further exploration， both academically and industrially. As research progresses， we can expect even more innovative applications to emerge， further solidifying its position as a cornerstone compound in modern chemical synthesis.